2-(4-((1H-benzo[d]imidazol-2-yl)methyl)piperazin-1-yl)-N-(2,4-difluorophenyl)acetamide dioxalate

• IUPAC Name: 2-[4-(1H-benzimidazol-2-ylmethyl)piperazin-1-yl]-N-(2,4-difluorophenyl)acetamide;oxalic acid
• InChI: InChI=1S/C20H21F2N5O.2C2H2O4/c21-14-5-6-16(15(22)11-14)25-20(28)13-27-9-7-26(8-10-27)12-19-23-17-3-1-2-4-18(17)24-19;2*3-1(4)2(5)6/h1-6,11H,7-10,12-13H2,(H,23,24)(H,25,28);2*(H,3,4)(H,5,6)
• InChI Key: FRBHDEATZWSTMG-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=NC3=CC=CC=C3N2)CC(=O)NC4=C(C=C(C=C4)F)F.C(=O)(C(=O)O)O.C(=O)(C(=O)O)O
• Molecular Formula: C24H25F2N5O9
• Molecular Weight: 565.5 g/mol

Description

The compound appears to contain a benzimidazole group, a piperazine group, and a difluorophenyl group. Benzimidazoles are a class of heterocyclic aromatic organic compounds that are important in a variety of fields including pharmaceuticals and dyes. Piperazines are a broad class of chemical compounds which contain a core piperazine functional group. This structure element is found in many pharmaceuticals and recreational drugs. The difluorophenyl group is a phenyl ring substituted with two fluorine atoms, which can influence the compound’s reactivity and biological activity.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the benzimidazole, piperazine, and difluorophenyl groups. These groups could potentially engage in a variety of intermolecular interactions, influencing the compound’s physical and chemical properties.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the presence of the benzimidazole, piperazine, and difluorophenyl groups. For example, the benzimidazole group might undergo reactions at the nitrogen atoms or at the aromatic ring.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the benzimidazole and piperazine groups could influence its solubility and stability.

Scientific Research Applications

Anticancer Potential

Studies have identified compounds structurally similar to 2-(4-((1H-benzo[d]imidazol-2-yl)methyl)piperazin-1-yl)-N-(2,4-difluorophenyl)acetamide dioxalate exhibiting significant in vitro anticancer activity. For instance, a series of novel N-phenyl-2-(2-((4-phenyl piperazin-1-yl) methyl)-1H-benzo [d] imidazol-1-yl) acetamides showed promising results against human cancer cell lines, including cervical and breast carcinoma (Boddu et al., 2018). These findings suggest potential applications of structurally related compounds in cancer research.

Anthelmintic Properties

A series of compounds with a similar structural framework demonstrated notable anthelmintic activity. For instance, N-[3-{(1H-benzo[d]imidazol-2-ylthio) methyl}-5-mercapto-4H-1, 2, 4-triazol-4yl]-2-substituted phenoxy acetamide variants were effective against Pheretima posthumous, indicating potential applications in the development of new anthelmintic agents (Kumar & Sahoo, 2014).

Antimicrobial and Antioxidant Effects

Several studies have synthesized compounds with similar structural characteristics that exhibited antimicrobial and antioxidant activities. For instance, benzodiazepines bearing benzimidazole and indole moieties, including those with 2-(1H-benzo[d]imidazol-2-yl)thio groups, showed potent anti-microbial activity and significant antioxidant properties (Naraboli & Biradar, 2017). These findings suggest possible applications in developing new antimicrobial and antioxidant therapies.

Corrosion Inhibition

Benzimidazole derivatives, including those structurally related to the compound , have been investigated as corrosion inhibitors. For example, synthesized benzimidazole derivatives were effective in inhibiting the corrosion of N80 steel in hydrochloric acid, suggesting potential industrial applications in corrosion prevention (Yadav et al., 2016).

Anti-inflammatory and Anticholinesterase Activities

Compounds structurally related to 2-(4-((1H-benzo[d]imidazol-2-yl)methyl)piperazin-1-yl)-N-(2,4-difluorophenyl)acetamide dioxalate have demonstrated potential anti-inflammatory and anticholinesterase activities. For example, benzothiazole-based new piperazine-dithiocarbamate derivatives showed significant anticholinesterase properties, indicating potential therapeutic applications in conditions like Alzheimer's disease (Mohsen et al., 2014).

Future Directions

The potential applications of this compound would depend on its physical and chemical properties, as well as its biological activity. It could potentially be of interest in fields such as pharmaceuticals, if it shows promising biological activity.